4-[(2-allyl-2-phenyl-4-penten-1-yl)amino]-4-oxobutanoic acid

• IUPAC Name: 4-oxo-4-[(2-phenyl-2-prop-2-enylpent-4-enyl)amino]butanoic acid
• InChI: InChI=1S/C18H23NO3/c1-3-12-18(13-4-2,15-8-6-5-7-9-15)14-19-16(20)10-11-17(21)22/h3-9H,1-2,10-14H2,(H,19,20)(H,21,22)
• InChI Key: CIGSFXVDZZEHAA-UHFFFAOYSA-N
• Canonical SMILES: C=CCC(CC=C)(CNC(=O)CCC(=O)O)C1=CC=CC=C1
• Molecular Formula: C18H23NO3
• Molecular Weight: 301.4 g/mol

Description

4-[(2-allyl-2-phenyl-4-penten-1-yl)amino]-4-oxobutanoic acid, also known as AP-4, is a synthetic amino acid that has been widely used in scientific research. AP-4 has been found to have a variety of biochemical and physiological effects, making it a useful tool in studying various biological processes.

Mechanism of Action

The mechanism of action of 4-[(2-allyl-2-phenyl-4-penten-1-yl)amino]-4-oxobutanoic acid involves its binding to and activation of the group III metabotropic glutamate receptors (mGluRs). This leads to the inhibition of synaptic transmission and the regulation of neuronal excitability. 4-[(2-allyl-2-phenyl-4-penten-1-yl)amino]-4-oxobutanoic acid has also been found to modulate the activity of ion channels and other receptors, further contributing to its effects on the nervous system.
Biochemical and Physiological Effects
4-[(2-allyl-2-phenyl-4-penten-1-yl)amino]-4-oxobutanoic acid has been found to have a variety of biochemical and physiological effects. It has been shown to modulate the release of neurotransmitters, including glutamate and GABA, and to regulate the activity of ion channels and other receptors. 4-[(2-allyl-2-phenyl-4-penten-1-yl)amino]-4-oxobutanoic acid has also been found to have neuroprotective effects, reducing neuronal damage in various models of neurological disorders.

Advantages and Limitations for Lab Experiments

4-[(2-allyl-2-phenyl-4-penten-1-yl)amino]-4-oxobutanoic acid has several advantages for lab experiments. It is a synthetic amino acid, which means it can be easily synthesized and modified for various applications. 4-[(2-allyl-2-phenyl-4-penten-1-yl)amino]-4-oxobutanoic acid is also a highly specific agonist for the group III mGluRs, making it a useful tool for studying the effects of these receptors on various biological processes. However, there are also limitations to the use of 4-[(2-allyl-2-phenyl-4-penten-1-yl)amino]-4-oxobutanoic acid in lab experiments. Its effects on the nervous system can be complex and difficult to interpret, and it may not be suitable for all experimental systems.

Future Directions

There are several future directions for the study of 4-[(2-allyl-2-phenyl-4-penten-1-yl)amino]-4-oxobutanoic acid. One area of research is the development of new analogs and derivatives of 4-[(2-allyl-2-phenyl-4-penten-1-yl)amino]-4-oxobutanoic acid, which may have improved pharmacological properties and therapeutic potential. Another area of research is the further elucidation of the mechanisms of action of 4-[(2-allyl-2-phenyl-4-penten-1-yl)amino]-4-oxobutanoic acid, particularly its effects on ion channels and other receptors. Finally, the potential therapeutic applications of 4-[(2-allyl-2-phenyl-4-penten-1-yl)amino]-4-oxobutanoic acid in various neurological disorders warrant further investigation.

Scientific Research Applications

4-[(2-allyl-2-phenyl-4-penten-1-yl)amino]-4-oxobutanoic acid has been widely used in scientific research as a tool for studying various biological processes. It has been found to have a variety of effects on the nervous system, including the modulation of synaptic transmission and the regulation of neuronal excitability. 4-[(2-allyl-2-phenyl-4-penten-1-yl)amino]-4-oxobutanoic acid has also been studied for its potential therapeutic applications in various neurological disorders, such as epilepsy and Parkinson's disease.